N-[4-(4-chlorophenoxy)phenyl]-2-[2-(methylamino)-2-oxoethoxy]benzamide

• Molecular Formula: C22H19ClN2O4
• Molecular Weight: 410.8 g/mol
• IUPAC Name: N-[4-(4-chlorophenoxy)phenyl]-2-[2-(methylamino)-2-oxoethoxy]benzamide
• InChI: InChI=1S/C22H19ClN2O4/c1-24-21(26)14-28-20-5-3-2-4-19(20)22(27)25-16-8-12-18(13-9-16)29-17-10-6-15(23)7-11-17/h2-13H,14H2,1H3,(H,24,26)(H,25,27)
• InChI Key: FWRBMDHIOZTRJL-UHFFFAOYSA-N
• SMILES: CNC(=O)COC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)OC3=CC=C(C=C3)Cl

Description

N-[4-(4-chlorophenoxy)phenyl]-2-[2-(methylamino)-2-oxoethoxy]benzamide, commonly known as MK-677, is a synthetic compound that acts as a growth hormone secretagogue. It was first synthesized in the 1990s and has since gained significant attention in the scientific community due to its potential applications in various fields, including medicine and sports.

Mechanism of Action

MK-677 works by stimulating the release of growth hormone from the pituitary gland, which in turn stimulates the liver to produce IGF-1. This leads to increased protein synthesis, which helps to build muscle and bone tissue.
Biochemical and Physiological Effects:
MK-677 has been shown to have a number of biochemical and physiological effects, including increased muscle mass, improved bone density, increased energy levels, and improved sleep quality. It has also been shown to have neuroprotective effects and may improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of MK-677 in lab experiments is its ability to stimulate the release of growth hormone and IGF-1 without the need for injections or other invasive procedures. However, one of the limitations of MK-677 is that it can be difficult to control the dosage and timing of administration, which can affect the results of experiments.

Future Directions

There are several potential future directions for research on MK-677, including its potential applications in treating age-related conditions such as sarcopenia and osteoporosis, as well as its potential use in sports and athletic performance. Additionally, further research is needed to better understand the long-term effects of MK-677 on the body and to develop more effective dosing regimens.

Synthesis Methods

MK-677 is synthesized through a multi-step process that involves the reaction of 4-chloroaniline with 4-chlorobenzaldehyde to form an intermediate compound, which is then reacted with 2-methylaminoethanol and benzoyl chloride to form the final product.

Scientific Research Applications

MK-677 has been extensively studied for its potential applications in various fields, including medicine, sports, and aging research. Studies have shown that it can increase the levels of growth hormone and insulin-like growth factor 1 (IGF-1) in the body, leading to increased muscle mass, bone density, and overall health.